Cas no 1794760-22-7 (4-Bromopyridine-3-carboxylic acid hydrobromide)

• Product Name: 4-Bromopyridine-3-carboxylic acid hydrobromide
• CAS No: 1794760-22-7
• MDL: MFCD17214176
• CID: 4614445
• Update Time: 2025-06-08

4-Bromopyridine-3-carboxylic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-Bromopyridine-3-carboxylic acid hydrobromide

• MDL： MFCD17214176
• Inchi： InChI=1S/C6H4BrNO2.BrH/c7-5-1-2-8-3-4(5)6(9)10;/h1-3H,(H,9,10);1H
• InChI Key： XMJXMELYTOXEBD-UHFFFAOYSA-N
• SMILES： C1=C(C(=CN=C1)C(=O)O)Br.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Bromopyridine-3-carboxylic acid hydrobromide

Introduction to 4-Bromopyridine-3-carboxylic acid hydrobromide (CAS No. 1794760-22-7)

4-Bromopyridine-3-carboxylic acid hydrobromide, with the chemical formula C₆H₅Br₂NO₂·HBr, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its brominated pyridine core, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a carboxylic acid and a bromine substituent on the pyridine ring enhances its reactivity, making it a versatile building block for medicinal chemists.

The4-Bromopyridine-3-carboxylic acid hydrobromide is widely utilized in the development of pharmaceutical agents due to its ability to participate in diverse chemical transformations. Its structural features allow for easy functionalization, enabling the synthesis of more complex molecules. In recent years, this compound has gained attention for its role in the development of novel therapeutic agents targeting various diseases.

One of the most notable applications of4-Bromopyridine-3-carboxylic acid hydrobromide is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers can develop selective inhibitors that target specific kinases, thereby modulating their activity and potentially treating related disorders.

In addition to its use in kinase inhibition, 4-Bromopyridine-3-carboxylic acid hydrobromide has been explored in the development of antiviral and antibacterial agents. The bromine atom on the pyridine ring can serve as a handle for further chemical modifications, allowing for the creation of molecules with enhanced binding affinity and selectivity. Recent studies have demonstrated its utility in designing compounds that interfere with viral replication or bacterial metabolic pathways.

TheCAS No. 1794760-22-7 identifier ensures that researchers can reliably obtain and utilize this compound for their studies. This standardized numbering system provides a unique and unambiguous way to refer to chemical substances, facilitating communication and collaboration across different scientific disciplines. The hydrobromide salt form of this compound enhances its solubility in water, making it more accessible for various applications in solution-based chemistry.

Recent advancements in computational chemistry have also highlighted the potential of4-Bromopyridine-3-carboxylic acid hydrobromide as a scaffold for drug discovery. Molecular modeling studies have shown that this compound can be effectively used to design molecules with specific binding properties. By leveraging computational tools, researchers can predict the interactions between this compound and biological targets, thereby accelerating the drug development process.

The synthesis of4-Bromopyridine-3-carboxylic acid hydrobromide typically involves multi-step organic reactions, starting from commercially available precursors. The bromination step is crucial and often requires careful optimization to ensure high yield and selectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency of these processes.

In conclusion, 4-Bromopyridine-3-carboxylic acid hydrobromide (CAS No. 1794760-22-7) is a versatile and valuable compound in pharmaceutical research. Its unique structural features make it an excellent intermediate for synthesizing various bioactive molecules. With ongoing research and development, this compound continues to play a significant role in advancing our understanding of disease mechanisms and developing new therapeutic strategies.